Cas no 213770-48-0 (2H-1-Benzopyran-2-one, 4-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]-)
![2H-1-Benzopyran-2-one, 4-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]- structure](https://www.kuujia.com/scimg/cas/213770-48-0x500.png)
213770-48-0 structure
Product name:2H-1-Benzopyran-2-one, 4-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]-
CAS No:213770-48-0
MF:C18H12N2O4
MW:320.298884391785
CID:1400997
2H-1-Benzopyran-2-one, 4-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]- Chemical and Physical Properties
Names and Identifiers
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- 2H-1-Benzopyran-2-one, 4-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]-
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- Inchi: 1S/C18H12N2O4/c1-22-12-8-6-11(7-9-12)18-19-17(20-24-18)14-10-16(21)23-15-5-3-2-4-13(14)15/h2-10H,1H3
- InChI Key: SUIYTRKZYMTCRT-UHFFFAOYSA-N
- SMILES: C1(=O)OC2=CC=CC=C2C(C2N=C(C3=CC=C(OC)C=C3)ON=2)=C1
Computed Properties
- Exact Mass: 320.07976
Experimental Properties
- Density: 1.346±0.06 g/cm3(Predicted)
- Boiling Point: 536.2±60.0 °C(Predicted)
- PSA: 74.45
- pka: -0.85±0.44(Predicted)
2H-1-Benzopyran-2-one, 4-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]- Related Literature
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Filipa Mandim,Lillian Barros,Ricardo C. Calhelha,Rui M. V. Abreu,José Pinela,Maria José Alves,Sandrina Heleno,P. F. Santos,Isabel C. F. R. Ferreira Food Funct., 2019,10, 78-89
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Renyi Shi,Lijun Lu,Hangyu Xie,Jingwen Yan,Ting Xu,Hua Zhang,Xiaotian Qi,Yu Lan Chem. Commun., 2016,52, 13307-13310
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Zheng-Dong Liu,Yong-Zheng Chang,Chang-Jin Ou,Jin-Yi Lin,Ling-Hai Xie,Cheng-Rong Yin,Ming-Deng Yi,Yan Qian,Nai-En Shi,Wei Huang Polym. Chem., 2011,2, 2179-2182
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Yueyuan Mao,Keyin Liu,Guanglei Lv,Ying Wen,Xingjun Zhu,Haichuang Lan,Tao Yi Chem. Commun., 2015,51, 6667-6670
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